Cas no 1183450-27-2 (2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1183450-27-2
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• CID: 2622410
• PubChem ID: 53211235
• Update Time: 2025-04-21

2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-DIMETHOXYPHENYL)-5-FLUOROBENZOIC ACID
• 1183450-27-2
• 4-Fluoro-2',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD18321320
• DTXSID90681266
• 2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid, 95%
• 2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid

• Inchi： 1S/C15H13FO4/c1-19-10-4-6-12(14(8-10)20-2)11-5-3-9(16)7-13(11)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： BZTCTKQFOBAKFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų